Cas no 801170-82-1 (Pseudourea,2-(2,5-dihydroxy-3-methoxyphenyl)-2-thio- (8CI))

• Product name: Pseudourea,2-(2,5-dihydroxy-3-methoxyphenyl)-2-thio- (8CI)
• CAS No: 801170-82-1
• MF: C₈H₁₀N₂O₃S
• MW: 214.24200
• CID: 712815
• PubChem ID: 45093323

Pseudourea,2-(2,5-dihydroxy-3-methoxyphenyl)-2-thio- (8CI) Chemical and Physical Properties

Names and Identifiers

• Pseudourea,2-(2,5-dihydroxy-3-methoxyphenyl)-2-thio- (8CI)
• PSEUDOUREA, 2-(2,5-DIHYDROXY-3-METHOXYPHENYL)-2-THIO- (8CI)
• 801170-82-1
• Pseudourea,2-(2,5-dihydroxy-3-methoxyphenyl)-2-thio-(8ci)

• Inchi： InChI=1S/C8H10N2O3S/c1-13-5-2-4(11)3-6(7(5)12)14-8(9)10/h2-3,11-12H,1H3,(H3,9,10)
• InChI Key： HNOFHAQMEIULES-UHFFFAOYSA-N
• SMILES： COC1=C(C(=CC(=C1)O)SC(=N)N)O

Computed Properties

• Exact Mass: 214.04100
• Monoisotopic Mass: 214.041
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 125A^2
• XLogP3: 1

Experimental Properties

• PSA: 124.86000
• LogP: 1.89200